Cas no 480-33-1 ((3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one)

(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one structure
480-33-1 structure
Product Name:(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
CAS No:480-33-1
MF:C10H10O3
MW:178.18
MDL:MFCD22199813
CID:837387
PubChem ID:114679
Update Time:2024-10-29

(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Chemical and Physical Properties

Names and Identifiers

    • (-)-Mellein
    • Mellein
    • (R)-(-)-Mellein
    • 3,4-dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one
    • [ "(R)-(-)-Mellein" ]
    • (3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one
    • Y30Y67M5SV
    • (R)-3,4-Dihydro-8-hydroxy-3-methyl-1H-2-benzopyran-1-one; (R)-Mellein
    • (R)-mellein
    • KWILGNNWGSNMPA-ZCFIWIBFSA-N
    • BDBM50524013
    • HY-N3300
    • (3R)-8-HYDROXY-3-METHYL-ISOCHROMAN-1-ONE
    • CS-0023847
    • (R)-(-)-8-Hydroxy-3-methyl-3,4-dihydro-lH-2-benzopyran-l-one
    • A937445
    • 480-33-1
    • 8-Hydroxy-3-methyl-3,4-dihydro-1H-isochromen-1-one, (R)-
    • (R)-8-Hydroxy-3-methylisochroman-1-one
    • 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-methyl-, (3R)-
    • EN300-8234474
    • (3R)-8-hydroxy-3-methyl-3,4-dihydroisochromen-1-one
    • 3,4-dihydro-8-hydroxy-3-methyl-(r)-1h-2-benzopyran-1-one
    • CHEMBL499303
    • 1ST162841
    • AKOS025295360
    • 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-methyl-, (R)-
    • SCHEMBL13925629
    • UNII-Y30Y67M5SV
    • (-)-(R)-MELLEIN
    • Ochracin
    • 62623-84-1
    • DA-69002
    • MDL: MFCD22199813
    • Inchi: InChI=1S/C10H10O3/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-4,6,11H,5H2,1H3/t6-/m1/s1
    • InChI Key: KWILGNNWGSNMPA-ZCFIWIBFSA-N
    • SMILES: C[C@@H]1Cc2cccc(c2C(=O)O1)O

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 392.7±42.0 °C at 760 mmHg
  • Flash Point: 181.3±20.7 °C
  • PSA: 46.53000
  • LogP: 1.49360
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Security Information

(3R)-8-hydroxy-3-methyl-3,4-dihydro-1H-2-benzopyran-1-one Pricemore >>

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